Cas no 1468681-89-1 (1-ethyl-1H-imidazole-5-carbothioamide)

• Product Name: 1-ethyl-1H-imidazole-5-carbothioamide
• CAS No: 1468681-89-1
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 6272757
• PubChem ID: 66133380
• Update Time: 2025-07-17

1-ethyl-1H-imidazole-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-imidazole-5-carbothioamide
• 1468681-89-1
• AKOS015476329
• EN300-1869998

• Inchi： 1S/C6H9N3S/c1-2-9-4-8-3-5(9)6(7)10/h3-4H,2H2,1H3,(H2,7,10)
• InChI Key： SANAGDSWLYBAAB-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CN1CC)N

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-ethyl-1H-imidazole-5-carbothioamide

Comprehensive Overview of 1-ethyl-1H-imidazole-5-carbothioamide (CAS No. 1468681-89-1): Properties, Applications, and Industry Insights

1-Ethyl-1H-imidazole-5-carbothioamide (CAS No. 1468681-89-1) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features an imidazole core substituted with an ethyl group at the 1-position and a carbothioamide functional group at the 5-position, offering versatile reactivity. Its CAS number 1468681-89-1 serves as a critical identifier for regulatory and commercial purposes, ensuring precise classification in global chemical databases.

Recent studies highlight the growing interest in imidazole derivatives like 1-ethyl-1H-imidazole-5-carbothioamide for their potential in drug discovery. Researchers are exploring its role as a building block for kinase inhibitors and antimicrobial agents, aligning with the surge in demand for novel therapeutics. The compound’s thioamide moiety enhances hydrogen-bonding capabilities, making it valuable in molecular recognition processes—a hot topic in AI-driven drug design and computational chemistry.

From an industrial perspective, CAS 1468681-89-1 is often discussed in forums focusing on green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize waste, responding to the global push for eco-friendly production. Analytical techniques such as HPLC and LC-MS are routinely employed to ensure purity, addressing quality concerns raised by buyers in pharmaceutical intermediates markets.

The compound’s stability under varying pH conditions has sparked investigations into its use in crop protection formulations, particularly as resistance to conventional pesticides rises. Agrochemical companies are patenting derivatives of 1-ethyl-1H-imidazole-5-carbothioamide to combat fungal pathogens, tapping into the booming bio-agrochemicals sector. This aligns with frequent search queries like “imidazole-based fungicides” and “thioamide applications in agriculture.”

Regulatory compliance remains a key consideration for stakeholders handling CAS 1468681-89-1. While not classified as hazardous, proper storage guidelines (e.g., moisture-sensitive, inert atmosphere) are emphasized in safety data sheets. The compound’s logP value and solubility profile are frequently analyzed to predict environmental impact, reflecting the industry’s focus on ESG (Environmental, Social, and Governance) metrics.

In academic circles, 1-ethyl-1H-imidazole-5-carbothioamide is cited in studies exploring chemoenzymatic cascades—a trending area in synthetic biology. Its compatibility with biocatalysts opens doors for hybrid chemical-enzymatic processes, reducing reliance on heavy metal catalysts. Such innovations resonate with search trends like “enzymatic synthesis of heterocycles” and “green catalysts for imidazoles.”

Market analysts note steady growth in the demand for CAS 1468681-89-1, driven by R&D investments in precision medicine and smart farming. Suppliers are expanding distribution networks to cater to regional hubs in Asia-Pacific and North America, where patent filings for related compounds have surged. The compound’s cost-effectiveness compared to analogous thioamides further enhances its commercial appeal.

Future prospects for 1-ethyl-1H-imidazole-5-carbothioamide include potential applications in material science, such as conductive polymers or metal-organic frameworks (MOFs). Early-stage research suggests its sulfur-containing group could facilitate electron transport, a property sought after in organic electronics—a topic frequently queried alongside “imidazole conductivity.”

To summarize, 1-ethyl-1H-imidazole-5-carbothioamide (CAS No. 1468681-89-1) exemplifies the convergence of multidisciplinary research, bridging gaps between pharmaceuticals, agriculture, and sustainable technology. Its adaptability to modern scientific challenges ensures continued relevance in peer-reviewed literature and industrial workflows alike.